Mtnppp
Description
Mono-n-pentyl phthalate (MnPP) is a phthalate ester derivative widely studied for its metabolic and environmental impacts. MnPP is structurally characterized by a pentyl ester side chain attached to a phthalic acid backbone. Its physicochemical properties, such as moderate hydrophobicity (logP ≈ 4.2) and molecular weight (278.3 g/mol), influence its environmental persistence and bioavailability .
Properties
CAS No. |
97220-08-1 |
|---|---|
Molecular Formula |
C25H32N2O |
Molecular Weight |
376.5 g/mol |
IUPAC Name |
N-[3-methyl-1-(1,2,3,4-tetrahydronaphthalen-2-yl)piperidin-4-yl]-N-phenylpropanamide |
InChI |
InChI=1S/C25H32N2O/c1-3-25(28)27(22-11-5-4-6-12-22)24-15-16-26(18-19(24)2)23-14-13-20-9-7-8-10-21(20)17-23/h4-12,19,23-24H,3,13-18H2,1-2H3 |
InChI Key |
UBYKYYKVEHCRAU-UHFFFAOYSA-N |
SMILES |
CCC(=O)N(C1CCN(CC1C)C2CCC3=CC=CC=C3C2)C4=CC=CC=C4 |
Canonical SMILES |
CCC(=O)N(C1CCN(CC1C)C2CCC3=CC=CC=C3C2)C4=CC=CC=C4 |
Synonyms |
MTNPPP N-(3-methyl-1-(2-(1,2,3,4-tetrahydro)naphthyl)-4-piperidinyl)-N-phenylpropanamide |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Implications
- Metabolomic Studies: MnPP’s association with gut microbiota dysbiosis (e.g., reduced Bifidobacterium abundance) is less pronounced than MEHP’s impact but more significant than MBP’s .
- Toxicokinetic Modeling : MnPP’s volume of distribution (1.2 L/kg) aligns with its adipose affinity, whereas MEHP’s distribution (0.8 L/kg) reflects hepatic sequestration .
- Regulatory Status : Unlike BPA and DEHP, MnPP lacks widespread regulatory restrictions, though the EU’s REACH program monitors its environmental levels .
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